2-fluoro-N-{[6-(4-methylphenyl)-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl]methyl}benzamide

• IUPAC Name: 2-fluoro-N-[[6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C20H18FN3OS/c1-13-6-8-14(9-7-13)18-17(24-10-11-26-20(24)23-18)12-22-19(25)15-4-2-3-5-16(15)21/h2-9H,10-12H2,1H3,(H,22,25)
• InChI Key: VEOQGYSJJBUJIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N3CCSC3=N2)CNC(=O)C4=CC=CC=C4F
• Molecular Formula: C20H18FN3OS
• Molecular Weight: 367.4 g/mol
• CAS No.: 946223-73-0

Description

This compound features a fused imidazo[2,1-b][1,3]thiazole core substituted with a 4-methylphenyl group at position 6 and a 2-fluorobenzamide moiety linked via a methylene bridge at position 5 (Fig. 1). Its structural complexity arises from the hybridization of imidazole and thiazole rings, which enhances rigidity and influences binding interactions in biological systems. The fluorine atom at the benzamide para-position modulates electronic properties and bioavailability, while the 4-methylphenyl group contributes to lipophilicity .

Mechanism of Action

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Core Structure	R1 (Position 6)	R2 (Position 5)	Molecular Weight (g/mol)	Key Data/Activity	Reference
Target Compound	Imidazo[2,1-b][1,3]thiazole	4-Methylphenyl	2-Fluorobenzamide (CH₂)	~352.4*	N/A (Spectral data not provided)
4-Chloro-N-(6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl)Benzamide	Imidazo[2,1-b][1,3]thiazole	4-Methylphenyl	4-Chlorobenzamide	367.86	Higher lipophilicity vs. fluoro analog
(E)-4-[6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-3-buten-2-one	Imidazo[2,1-b][1,3]thiazole	4-Methylphenyl	α,β-Unsaturated ketone	282.36	Used in synthetic intermediates
6-(4-Methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole	Imidazo[2,1-b][1,3]thiazole (saturated)	4-Methylphenyl	H	230.33	Core scaffold for SAR studies
2-{4-[4-(1H-1,3-Benzodiazol-2-yl)phenoxymethyl]-1H-1,2,3-triazol-1-yl}-N-[2-(4-methylphenyl)-1,3-thiazol-5-yl]acetamide (9d)	Benzimidazole-triazole-thiazole	4-Methylphenyl (thiazole)	Benzodiazole-triazole-acetamide	~575.6*	Moderate enzyme inhibition (α-glucosidase)

Notes:

• *Estimated based on molecular formula.

Substituent Effects on Bioactivity and Physicochemical Properties

• Fluoro vs. Chloro Benzamide: The target compound’s 2-fluorobenzamide group (electron-withdrawing) may enhance metabolic stability compared to the 4-chloro analog , which has higher lipophilicity (ClogP ~3.5 vs.
• Core Heterocycle : Imidazo[2,1-b][1,3]thiazole derivatives exhibit superior π-π stacking and hydrogen-bonding capabilities compared to benzimidazole-triazole hybrids (e.g., compound 9d in ), which show broader but less selective enzyme inhibition .
• Methylene Bridge : The CH₂ linker in the target compound allows flexibility for optimal binding, unlike rigid α,β-unsaturated ketones (e.g., ), which are prone to Michael addition reactions .